Cas no 492997-86-1 (4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine)

4-(Benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine is a structurally distinct oxazole derivative characterized by its benzenesulfonyl and 4-methoxyphenyl substituents. The compound exhibits potential utility in medicinal chemistry and organic synthesis due to its electron-rich aromatic systems and sulfonyl functionality, which may enhance binding interactions in biological targets. The dimethylamine group at the 5-position further contributes to its solubility and reactivity profile. This compound is of interest for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators, owing to its rigid heterocyclic core and tunable electronic properties. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in specialized chemical research.
4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine structure
492997-86-1 structure
Product Name:4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine
CAS No:492997-86-1
MF:C18H18N2O4S
MW:358.411523342133
CID:5417125
Update Time:2025-06-11

4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine
    • Inchi: 1S/C18H18N2O4S/c1-20(2)18-17(25(21,22)15-7-5-4-6-8-15)19-16(24-18)13-9-11-14(23-3)12-10-13/h4-12H,1-3H3
    • InChI Key: MLTFSOYHFVNTEF-UHFFFAOYSA-N
    • SMILES: O1C(N(C)C)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(OC)C=C1

4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine Pricemore >>

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4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine Related Literature

Additional information on 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine

Comprehensive Overview of 4-(Benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine (CAS No. 492997-86-1)

The compound 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine (CAS No. 492997-86-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a benzenesulfonyl group and a 4-methoxyphenyl substituent, this compound exhibits intriguing physicochemical properties. Researchers are particularly interested in its potential applications as a building block for pharmaceutical intermediates or functional materials, especially in the development of novel heterocyclic compounds.

In recent years, the demand for sulfonyl-containing compounds like 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine has surged due to their versatility in drug discovery. The oxazole core structure is particularly noteworthy, as it is frequently found in bioactive molecules with antimicrobial, anti-inflammatory, or anticancer properties. This aligns with current trends in precision medicine and targeted therapy, where researchers seek structurally diverse scaffolds for modulating biological pathways.

The synthesis of CAS 492997-86-1 typically involves multi-step organic reactions, including condensation and cyclization processes. Its N,N-dimethylamine moiety enhances solubility in organic solvents, making it valuable for high-throughput screening applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound, ensuring purity for research purposes. These methods address common queries from scientists regarding compound validation and quality control in synthetic chemistry.

From a commercial perspective, 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine is primarily supplied by specialty chemical manufacturers catering to the life sciences sector. Its stability under standard laboratory conditions makes it suitable for long-term storage, a frequently searched topic among laboratory managers. The compound's structure-activity relationship (SAR) is also of interest to computational chemists exploring molecular docking simulations for drug design.

Environmental and safety considerations for handling 492997-86-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, reflecting growing industry focus on laboratory safety standards. The compound's spectral data and physicochemical parameters are well-documented in scientific literature, providing valuable references for researchers investigating similar sulfonamide derivatives.

Future research directions for 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-N,N-dimethyl-1,3-oxazol-5-amine may explore its potential in photovoltaic materials or organic electronics, given the increasing interest in energy storage solutions. The methoxyphenyl group in particular could contribute to interesting electronic properties in material science applications. This aligns with current market trends toward green chemistry and alternative energy technologies.

For researchers seeking CAS 492997-86-1, it's important to verify suppliers' certificates of analysis (CoA) and technical specifications, common concerns in research chemical procurement. The compound's molecular weight (358.43 g/mol) and precise structural formula should be confirmed against reference standards. These quality assurance measures address frequent search queries regarding chemical authenticity in academic and industrial research settings.

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